Cas no 871311-23-8 (HENEICOSANE, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-HEPTADECAFLUORO-)

• Product Name: HENEICOSANE, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-HEPTADECAFLUORO-
• CAS No: 871311-23-8
• MF: C₂₁H₂₇F₁₇
• MW: 602.41194653511
• CID: 3441563
• PubChem ID: 2782211
• Update Time: 2025-04-21

HENEICOSANE, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-HEPTADECAFLUORO- Chemical and Physical Properties

Names and Identifiers

• HENEICOSANE, 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-HEPTADECAFLUORO-
• DTXSID90895321
• DTXCID301324838
• 1,1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8-heptadecafluorohenicosane
• NS00112077
• 871311-23-8

• Inchi： 1S/C21H27F17/c1-2-3-4-5-6-7-8-9-10-11-12-13-14(22,23)15(24,25)16(26,27)17(28,29)18(30,31)19(32,33)20(34,35)21(36,37)38/h2-13H2,1H3
• InChI Key： NSIPJGPFVCQTLA-UHFFFAOYSA-N
• SMILES： FC(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(CCCCCCCCCCCCC)F

Computed Properties

• Exact Mass: 602.1841296Da
• Monoisotopic Mass: 602.1841296Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 38
• Rotatable Bond Count: 18
• Complexity: 709
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.7
• Topological Polar Surface Area: 0Ų